7-(4-chlorobenzyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-[(4-chlorophenyl)methyl]-4-methylsulfanyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C16H12ClN5OS/c1-24-16-19-15-18-8-12-13(22(15)20-16)6-7-21(14(12)23)9-10-2-4-11(17)5-3-10/h2-8H,9H2,1H3
• InChI Key: AOCAJMNQEPOXBR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C16H12ClN5OS
• Molecular Weight: 357.8 g/mol

Description

The compound is a derivative of the pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one family, notable for its complex heterocyclic structure that integrates several pharmacophoric elements. This structural complexity lends it a broad spectrum of potential biochemical interactions and functionalities, making it a compound of interest in medicinal chemistry and synthetic organic chemistry research.

Synthesis Analysis

The synthesis of such compounds typically involves multi-step reactions that build the heterocyclic system through strategic formation of bonds between nitrogen, carbon, and other atoms present in the final structure. For instance, Lahmidi et al. (2019) detailed the synthesis of a pyrimidine derivative containing the 1,2,4-triazolo[1,5-a]pyrimidine ring through condensation reactions, followed by characterization through X-ray diffraction and spectroscopic techniques (Lahmidi et al., 2019).

Scientific Research Applications

Synthesis and Derivative Formation

The compound of interest is part of a broader category of [1,2,4]triazolo[1,5-a]pyrimidine derivatives, which have been the subject of extensive research due to their potential in various scientific applications. Specifically, research has focused on the synthesis of novel derivatives through heterocyclization processes and their subsequent evaluation for biological activities. For instance, the synthesis of pyrido[3′,2′:4,5]thieno[2,3-e]-[1,2,4]triazolo[4,3-a] pyrimidin-5(4H)-ones through heterocyclization, showcasing the versatility of triazolopyrimidine compounds in generating new chemical entities with potential scientific applications (Davoodnia, Bakavoli, Mohseni, & Tavakoli-Hoseini, 2008).

Antimicrobial and Antitumor Activities

A significant area of research involving [1,2,4]triazolo[1,5-a]pyrimidine derivatives is their evaluation for antimicrobial and antitumor activities. Studies have demonstrated the potential of these compounds as antimicrobial agents against various strains, offering a pathway for the development of new therapeutics. For example, a novel derivative of pyrimidine containing the 1,2,4-triazolo[1,5-a]pyrimidine ring was synthesized and showed antibacterial activity against Gram-positive and Gram-negative microbial strains, indicating its potential as a basis for developing new antimicrobial agents (Lahmidi et al., 2019).

Furthermore, certain derivatives have been prepared as potential antimicrobial and antitumor agents, with some compounds demonstrating promising activity in this regard. This highlights the dual functional capability of triazolopyrimidine derivatives in combating both microbial infections and cancer cells, thereby underscoring their significance in medicinal chemistry and pharmaceutical research (Said, Abouzid, Mouneer, Ahmedy, & Osman, 2004).

Chemical Synthesis and Characterization Techniques

The research surrounding 7-(4-chlorobenzyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one and its derivatives also extends to the development of innovative synthesis and characterization techniques. These advancements facilitate the exploration of the compound's chemical properties and potential applications. For example, the synthesis of 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one, an intermediate in the production of antiviral drugs, was achieved using supercritical carbon dioxide, showcasing an environmentally friendly and efficient synthesis approach (Baklykov et al., 2019).